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Compound of Interest

Compound Name: N-Nitrosodipropylamine-d14

Cat. No.: B580251

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of N-Nitrosodipropylamine-d14 (NDPA-d14),
including its commercial availability, quality considerations, and its critical role as an internal
standard in the quantitative analysis of nitrosamine impurities.

Introduction: The Role of NDPA-d14 in Nitrosamine
Analysis

N-Nitrosodipropylamine (NDPA) is a member of the nitrosamine class of compounds, which are
recognized as probable human carcinogens.[1] The detection and quantification of such
impurities at trace levels in pharmaceuticals, food, and environmental samples are of
paramount importance for public health and regulatory compliance.

N-Nitrosodipropylamine-d14 (CAS: 93951-93-3) is the stable isotope-labeled (SIL) analogue
of NDPA. Due to its chemical identity with the target analyte, it exhibits similar behavior during
sample extraction, cleanup, and chromatographic separation.[2][3] However, its increased
mass, due to the 14 deuterium atoms, allows it to be distinguished by a mass spectrometer.[1]
This makes NDPA-d14 an ideal internal standard (IS) for isotope dilution analysis, a powerful
technique that corrects for sample matrix effects and variations in analytical performance,
ensuring highly accurate and precise quantification.[2][3]
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Commercial Availability and Supplier Specifications

N-Nitrosodipropylamine-d14 is available from several specialized chemical suppliers as a
certified reference material or research chemical. It is typically offered as a neat material or in a
solution of a specified concentration. When sourcing this standard, researchers should
carefully consider the product's purity, isotopic enrichment, and the supplier's quality
certifications (e.g., ISO 17034).

Below is a summary of commercial suppliers and their typical product specifications.
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Catalog Purity /
Supplier Product CAS Number Isotopic E ¢ Storage
orma
Name Name Number (Example  Enrichme Temp.
) nt
N-
LGC Nitrosodipr  93951-96- TRC- >95%
] Neat -20°C
Standards opylamine- 3 N545450 (HPLC)
d14
] N-Nitroso- .
Cambridge ) 98% 1 mg/mLin
di-n- 93951-96- DLM-2131- _ +2°Cto
Isotope ) (Chemical Methylene
propylamin 3 S ) ) +8°C
Labs Purity) chloride-D2
€ (D14)
N-
Nitrosodi- 100 pg/mL
AccuStand 93951-96- NAS-D- Not ] Freeze
n- in
ard ) 3 001s Specified (<-10°C)
propylamin Methanol
e-d14
N-
MedChem Nitrosodipr  93951-96- HY- Not Neat -20°C (3
Express opylamine- 3 139414S Specified (Liquid) years)
d14
N-
) ) ) High Purity
Simson Nitrosodipr ~ 93951-96- Not (CoA Not Not
o
Pharma opylamine- 3 Specified ) Specified Specified
provided)
di4
N-
Pharmaffili Nitrosodipr ~ 93951-96- PAPST010 Not Not Not
ates opylamine 3 335 Specified Specified Specified
D14

Note: Product details, such as catalog numbers and available formats, are subject to change.

Researchers should always consult the supplier's official website and Certificate of Analysis

(CoA) for the most current information.
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Supplier Selection and Quality Evaluation

Choosing a reliable supplier is critical for ensuring the accuracy of quantitative analysis. The
following workflow outlines a systematic approach to selecting and qualifying a supplier for N-
Nitrosodipropylamine-d14.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b580251?utm_src=pdf-body
https://www.benchchem.com/product/b580251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Define Analytical Requirement
(Purity, Concentration, Format)

i

Identify Potential Suppliers
(e.g., LGC, CIL, AccuStandard)

i

Request Technical Documents
(Certificate of Analysis, SDS)

o

Evaluate Product Specifications

- Chemical Purity Assess Supplier Credentials

- Isotopic Enrichment (ISO 17034, 1ISO 17025 Accreditation)
- Solution Stability

~

Compare Quotations
(Price, Availability, Lead Time)

Select Supplier & Procure Material

Perform Incoming QC/Verification
(e.g., Confirm concentration)

Release for Use in Assays
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Sample Preparation

Sample Matrix
(e.g., Drug Product, Water)

Spike with known amount of

Internal Standard (NDPA-d14)

Extraction / Dissolution

;

Sample Cleanup (e.g., SPE)
(Optional, Matrix-dependent)

l

Concentration & Reconstitution
in Mobile Phase

Instrumental Analysis & Data Processing

LC-MS/MS or GC-MS/MS Analysis
(MRM Mode)

Measure Peak Area Ratio
(Analyte / Internal Standard)

l

Quantify against Calibration Curve

Final Concentration Result

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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